5-Chloro-2-(beta-D-ribofuranosyl)-2H-1,2,3-triazole-4-carboxylic acid methyl ester
5-Chloro-2-(beta-D-ribofuranosyl)-2H-1,2,3-triazole-4-carboxylic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
106824-96-8
VCID:
VC0024923
InChI:
InChI=1S/C9H12ClN3O6/c1-18-9(17)4-7(10)12-13(11-4)8-6(16)5(15)3(2-14)19-8/h3,5-6,8,14-16H,2H2,1H3/t3-,5-,6-,8-/m1/s1
SMILES:
COC(=O)C1=NN(N=C1Cl)C2C(C(C(O2)CO)O)O
Molecular Formula:
C9H12ClN3O6
Molecular Weight:
293.66 g/mol
5-Chloro-2-(beta-D-ribofuranosyl)-2H-1,2,3-triazole-4-carboxylic acid methyl ester
CAS No.: 106824-96-8
Main Products
VCID: VC0024923
Molecular Formula: C9H12ClN3O6
Molecular Weight: 293.66 g/mol
| CAS No. | 106824-96-8 |
|---|---|
| Product Name | 5-Chloro-2-(beta-D-ribofuranosyl)-2H-1,2,3-triazole-4-carboxylic acid methyl ester |
| Molecular Formula | C9H12ClN3O6 |
| Molecular Weight | 293.66 g/mol |
| IUPAC Name | methyl 5-chloro-2-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]triazole-4-carboxylate |
| Standard InChI | InChI=1S/C9H12ClN3O6/c1-18-9(17)4-7(10)12-13(11-4)8-6(16)5(15)3(2-14)19-8/h3,5-6,8,14-16H,2H2,1H3/t3-,5-,6-,8-/m1/s1 |
| Standard InChIKey | GRCBSILURPLTRU-ZIYNGMLESA-N |
| Isomeric SMILES | COC(=O)C1=NN(N=C1Cl)[C@H]2[C@@H]([C@@H]([C@H](O2)CO)O)O |
| SMILES | COC(=O)C1=NN(N=C1Cl)C2C(C(C(O2)CO)O)O |
| Canonical SMILES | COC(=O)C1=NN(N=C1Cl)C2C(C(C(O2)CO)O)O |
| Synonyms | 5-Chloro-2-(beta-D-ribofuranosyl)-2H-1,2,3-triazole-4-carboxylic acid methyl ester |
| PubChem Compound | 3065118 |
| Last Modified | Nov 11 2021 |
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